N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)methanesulfonamide

• IUPAC Name: N-[2-(furan-2-yl)-2-[4-(4-methoxyphenyl)piperazin-1-yl]ethyl]methanesulfonamide
• InChI: InChI=1S/C18H25N3O4S/c1-24-16-7-5-15(6-8-16)20-9-11-21(12-10-20)17(14-19-26(2,22)23)18-4-3-13-25-18/h3-8,13,17,19H,9-12,14H2,1-2H3
• InChI Key: JKPNHUXYPIPABO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2CCN(CC2)C(CNS(=O)(=O)C)C3=CC=CO3
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)methanesulfonamide, also known as FPEMS, is a synthetic compound that has gained attention in the scientific community for its potential therapeutic applications. FPEMS has been studied extensively for its ability to modulate certain physiological and biochemical processes in the body.

Scientific Research Applications

Sulfomethylation of Piperazine Derivatives

Research by van Westrenen and Sherry (1992) explores the sulfomethylation of piperazine and various polyazamacrocycles, offering a pathway to creating mixed-side-chain macrocyclic chelates. This process, involving formaldehyde bisulfite in aqueous media across different pH levels, allows for controlled insertion of methanesulfonate groups into these structures. The sulfomethylated products serve as precursors for a variety of derivatives, demonstrating the compound's utility in complex organic synthesis and potential applications in drug delivery and imaging agents (van Westrenen & Sherry, 1992).

Synthesis of Diethyltin-based Self-assemblies

Shankar et al. (2011) described the synthesis of diethyltin(methoxy)methanesulfonate-based self-assemblies, highlighting the compound's relevance in constructing sophisticated molecular architectures. This work showcases the potential of sulfonate-phosphonate ligands in creating 3D supramolecular assemblies, indicating the significance of such compounds in materials science, particularly in the design of novel nanomaterials and catalysts (Shankar et al., 2011).

Two-Phase System for Furylmethane Derivatives

Shinde and Rode (2017) investigated a two-phase system for the synthesis of furylmethane derivatives, emphasizing the role of –SO3H functionalized ionic liquids in enhancing yields and suppressing unwanted polymer formation. This study underscores the importance of such compounds in green chemistry, offering environmentally friendly alternatives to traditional synthesis routes (Shinde & Rode, 2017).

Novel Derivatives for Pharmacological Evaluation

Research by Kumar et al. (2017) on novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine, highlights the pharmacological potential of compounds within this chemical space. Their work, focusing on antidepressant and antianxiety activities, points towards the therapeutic applications of such derivatives, hinting at the broader relevance of N-(2-(furan-2-yl)-2-(4-(4-methoxyphenyl)piperazin-1-yl)ethyl)methanesulfonamide in medicinal chemistry (Kumar et al., 2017).